Cas no 1806446-08-1 (Benzenepropanenitrile, 4-bromo-3-nitro-)

• Product Name: Benzenepropanenitrile, 4-bromo-3-nitro-
• CAS No: 1806446-08-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6234398
• PubChem ID: 118817384
• Update Time: 2025-06-11

Benzenepropanenitrile, 4-bromo-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-bromo-3-nitro-

• Inchi： 1S/C9H7BrN2O2/c10-8-4-3-7(2-1-5-11)6-9(8)12(13)14/h3-4,6H,1-2H2
• InChI Key： IZMXQTLUHPSXTQ-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(Br)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• Boiling Point: 391.1±27.0 °C(Predicted)

Additional information on Benzenepropanenitrile, 4-bromo-3-nitro-

Recent Advances in the Study of Benzenepropanenitrile, 4-bromo-3-nitro- (CAS: 1806446-08-1) in Chemical Biology and Pharmaceutical Research

Benzenepropanenitrile, 4-bromo-3-nitro- (CAS: 1806446-08-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This nitrile derivative, characterized by its bromo and nitro functional groups, has recently garnered attention due to its potential applications in drug discovery and development. The compound's unique structural features make it a promising candidate for the synthesis of novel bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic pathways and reactivity of 1806446-08-1, exploring its utility as a building block for more complex pharmaceutical agents. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of kinase inhibitors, where the bromo and nitro groups facilitated selective modifications leading to enhanced binding affinity and specificity. The study demonstrated that derivatives of 1806446-08-1 exhibited potent inhibitory activity against a range of tyrosine kinases, suggesting its potential in targeted cancer therapies.

In addition to its applications in kinase inhibition, Benzenepropanenitrile, 4-bromo-3-nitro- has been investigated for its role in the development of antimicrobial agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial compounds using 1806446-08-1 as a key intermediate. The researchers found that the introduction of the nitro group significantly enhanced the compounds' ability to disrupt bacterial cell membranes, leading to broad-spectrum activity against both Gram-positive and Gram-negative pathogens.

The mechanistic insights into the biological activity of 1806446-08-1 have also been a focus of recent research. Computational modeling and molecular docking studies have revealed that the compound's nitrile group plays a critical role in forming hydrogen bonds with target proteins, while the bromo and nitro groups contribute to hydrophobic interactions and electronic effects, respectively. These findings, published in a 2023 issue of Chemical Biology & Drug Design, provide a foundation for the rational design of next-generation therapeutics based on this scaffold.

Despite these promising developments, challenges remain in the optimization of 1806446-08-1-derived compounds. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical evaluations. Ongoing research aims to overcome these hurdles by exploring novel synthetic routes and formulation strategies, as highlighted in a recent review article in Advanced Drug Delivery Reviews (2024).

In conclusion, Benzenepropanenitrile, 4-bromo-3-nitro- (CAS: 1806446-08-1) represents a versatile and valuable scaffold in modern drug discovery. Its unique chemical properties and demonstrated biological activities make it a compelling subject for continued investigation. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, as well as the development of more efficient and sustainable synthetic methodologies.